3-(4-Chloro phenyl) Glutaric acid monoamide

• CAS No.: 1141-23-1
• Molecular Formula: C10H12O

Description

3-(4-Chloro phenyl) Glutaric acid monoamide, also known as 3-(4-Chlorophenyl)glutaramic acid, is a chemical compound with the molecular formula C11H12ClNO3 and a molecular weight of 241.67 g/mol . It is a white crystalline solid that is slightly soluble in methanol and has a melting point of 168-170°C . This compound is used as an intermediate in the synthesis of various pharmaceuticals and other organic compounds .

Preparation Methods

The synthesis of 3-(4-Chloro phenyl) Glutaric acid monoamide can be achieved through several methods. One common method involves the microbial asymmetric hydrolysis of 3-(4-chlorophenyl) glutaric acid diamide using specific microorganisms such as Comamonas sp. KNK3-7 . This process results in the production of ®-3-(4-chlorophenyl) glutaric acid monoamide with high optical purity . Another method involves the use of imidase enzymes from bacterial strains like Alcaligenes faecalis and Burkholderia phytofirmans to catalyze the hydrolysis of 3-(4-chlorophenyl) glutarimide to produce the desired monoamide .

Chemical Reactions Analysis

3-(4-Chloro phenyl) Glutaric acid monoamide undergoes various chemical reactions, including:

Hydrolysis: The compound can be hydrolyzed to produce 3-(4-chlorophenyl) glutaric acid.

Oxidation and Reduction:

Substitution: The compound can undergo substitution reactions, particularly involving the chloro group on the phenyl ring.

Scientific Research Applications

3-(4-Chloro phenyl) Glutaric acid monoamide has several scientific research applications:

Pharmaceuticals: It is used as an intermediate in the synthesis of drugs such as arbaclofen, which is a GABA type B receptor agonist used for the treatment of spasticity, autism spectrum disorders, and fragile X syndrome.

Organic Synthesis: The compound serves as a reagent for the synthesis of heterocyclic compounds, which are used as mGlu5 antagonists for treating urinary tract disorders, migraine, and gastroesophageal reflux disease.

Biological Studies: It is used in the study of enzyme-catalyzed reactions and the development of biocatalysts for the production of chiral compounds.

Mechanism of Action

The mechanism of action of 3-(4-Chloro phenyl) Glutaric acid monoamide involves its role as an intermediate in the synthesis of GABA analogs. The compound is converted to GABA analogs through enzymatic reactions, such as the Hofmann rearrangement . These GABA analogs then act on GABA receptors in the central nervous system, exerting their effects as neurotransmitters or receptor agonists .

Comparison with Similar Compounds

3-(4-Chloro phenyl) Glutaric acid monoamide is similar to other glutaric acid derivatives, such as:

3-(4-Chlorophenyl)glutaric acid diamide: This compound is a precursor in the synthesis of the monoamide.

3-(4-Chlorophenyl)glutarimide: Another precursor that can be hydrolyzed to produce the monoamide.

Arbaclofen: A GABA type B receptor agonist synthesized from the monoamide.

The uniqueness of this compound lies in its high optical purity and its role as a key intermediate in the synthesis of pharmacologically active GABA analogs .